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Compound of Interest

Compound Name:
2-Chloro-5-methylaniline

hydrochloride

CAS No.: 62224-71-9

Cat. No.: B8766055

Get Quote

Technical Guide: 2-Chloro-5-methylaniline
Hydrochloride
CAS (Free Base): 95-81-8 | Formula: C₇H₈ClN · HCl | MW: 178.06 g/mol (Salt)

Executive Summary & Chemical Identity
2-Chloro-5-methylaniline hydrochloride is the acid salt form of the aromatic amine 2-chloro-

5-methylaniline (also known as 6-chloro-m-toluidine). While the free base is a low-melting solid

(often liquid at warm ambient temperatures) prone to oxidation, the hydrochloride salt is a

stable, crystalline solid used primarily to enhance water solubility for diazotization reactions and

to improve shelf-life stability.

Chemical Nomenclature & Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8766055#bc-rfq
https://www.benchchem.com/product/b8766055/docs?utm_src=pdf-body#2-chloro-5-methylaniline-hydrochloride-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8766055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Detail

IUPAC Name 2-Chloro-5-methylanilinium chloride

Common Synonyms

6-Chloro-m-toluidine HCl; 2-Amino-4-

chlorotoluene hydrochloride (Note: Often

confused, see Isomer Alert below)

CAS Number

95-81-8 (Free Base); Salt often cited as

intermediate without unique CAS in broad

catalogs

SMILES CC1=CC(=C(C=C1)Cl)N.Cl

InChI Key HPSCXFOQUFPEPE-UHFFFAOYSA-N (Base)

⚠️ ISOMER ALERT: Do not confuse with 2-Amino-4-chlorotoluene hydrochloride (CAS 6259-

42-3).

Target Compound (2-Cl, 5-Me): Chlorine is ortho to the amine; Methyl is meta.

Isomer (2-Me, 5-Cl): Methyl is ortho to the amine; Chlorine is meta.

Isomer (2-Me, 4-Cl): Methyl is ortho; Chlorine is para. Verify the substitution pattern using

NMR or specific melting points before use.

Physical & Thermal Properties
The hydrochloride salt significantly alters the physical state of the molecule compared to its free

base, raising the melting point and inverting the solubility profile.

Comparative Properties Table
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Property
Free Base (2-Chloro-5-
methylaniline)

Hydrochloride Salt
(Theoretical/Experimental)

Physical State
Crystalline powder or fused

solid

White to off-white crystalline

solid

Melting Point 29–30 °C (Lit.) [1, 2]
>200 °C (Decomposes) Typical

for aniline salts

Boiling Point 228–230 °C
N/A (Sublimes/Decomposes

before boiling)

Density ~1.17 g/cm³ (Predicted)
~1.3–1.4 g/cm³ (Bulk solid

estimate)

pKa (Conjugate Acid) ~3.5–4.0 (Estimated) N/A (Salt dissociates)

Hygroscopicity Low
Moderate (often handled under

inert gas)

Solubility Profile
Water: The free base is practically insoluble (LogP ~2.23). The hydrochloride salt is soluble

in water, forming an acidic solution (pH < 3). This property is exploited in diazotization, where

the amine must be dissolved in aqueous acid.

Organic Solvents:

Base: Soluble in ethanol, ether, benzene, and chlorinated solvents.

Salt: Sparingly soluble in non-polar organics (ether, hexane); soluble in methanol/ethanol.

Synthesis & Preparation Protocol
The hydrochloride salt is frequently prepared in situ or isolated to purify the amine from non-

basic impurities.

Diagram: Synthesis & Salt Formation Workflow
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Select Isomer HCl Gas / Ether

Precipitation
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(Crystalline Solid)
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Caption: Synthesis pathway from m-toluidine to the target hydrochloride salt via chlorination

and selective precipitation.

Laboratory Protocol: Salt Formation
This protocol converts the commercial free base into the stable hydrochloride salt [3, 4].

Dissolution: Dissolve 10.0 g of 2-Chloro-5-methylaniline (Free Base) in 50 mL of anhydrous

diethyl ether or ethyl acetate. Ensure the starting material is fully dissolved (warm slightly if

ambient temp is <30°C).

Acidification:

Method A (Anhydrous): Bubble dry HCl gas through the solution with vigorous stirring. A

white precipitate will form immediately.

Method B (Aqueous):[1][2] Add 4M HCl in dioxane or dropwise addition of concentrated

aqueous HCl (37%) if anhydrous conditions are not strictly required (yields hydrate).

Precipitation: Cool the mixture to 0–5 °C in an ice bath to maximize yield. Stir for 30 minutes.

Isolation: Filter the solid under vacuum using a sintered glass funnel.

Washing: Wash the filter cake with cold ether (2 x 10 mL) to remove unreacted free base and

impurities.

Drying: Dry the solid in a vacuum desiccator over P₂O₅ or KOH pellets to remove traces of

acid and solvent.

Spectral Characteristics
Identification of the specific isomer relies on NMR coupling constants, which distinguish the

2,5-substitution pattern from other isomers.
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Technique Characteristic Signals (Expected)

¹H NMR (DMSO-d₆)

δ 2.25 (s, 3H, Ar-CH₃); δ 7.0–7.4 (m, 3H, Ar-H);

δ 9.0–10.0 (br s, 3H, -NH₃⁺). Key Splitting: Look

for meta coupling between H at C4 and C6, and

ortho coupling between H at C3 and C4.

IR Spectroscopy

~2800–3000 cm⁻¹ (Broad -NH₃⁺ stretch);

~1500–1600 cm⁻¹ (Aromatic C=C); ~750–800

cm⁻¹ (C-Cl stretch).

Mass Spectrometry

m/z 141/143 (M+ peak of free base, 3:1 ratio

due to ³⁵Cl/³⁷Cl). The HCl salt dissociates in MS

source.

Applications in Drug & Dye Development
The hydrochloride salt is the preferred form for reactions requiring aqueous solubility or precise

stoichiometry.

Azo Dye Synthesis:

The salt is dissolved in water/HCl and treated with Sodium Nitrite (NaNO₂) at 0–5°C to

form the Diazonium Salt.

This intermediate is coupled with phenols or naphthols to create light-fast azo dyes (e.g.,

for textiles or histology stains).

Pharmaceutical Intermediates:

Used as a building block for sulfonamide nematocides and tyrosine kinase inhibitors [5].

The 2-chloro-5-methyl substitution pattern provides steric bulk and lipophilicity (LogP

modulation) in drug candidates.

Safety & Handling (GHS)
Signal Word:WARNING
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Hazard Class H-Code Statement

Acute Toxicity H302/H312/H332
Harmful if swallowed, in

contact with skin, or inhaled.

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

Target Organ H335
May cause respiratory

irritation.

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). The free base

darkens upon air exposure; the salt is more stable but should be kept desiccant-dry.

References
PubChem. "2-Chloro-5-methylaniline (Compound)."[3] National Library of Medicine.

Accessed Feb 2026. Link

Sigma-Aldrich. "2-Chloro-5-methylaniline Product Specification." Merck KGaA. Link

European Patent Office. "Nematocidal Sulfonamides." EP 2427058 B1.[4] (Describes in-situ

diazotization of 2-chloro-5-methylaniline hydrochloride). Link

United States Patent. "Alkylation and aralkylation of aromatic amines." US 4436936 A. Link

ChemicalBook. "2-Chloro-5-methylaniline Properties and Synthesis." Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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